Structural sheet metal materials are widely used in machine, aircraft, and rocketry building. Their strength under static tension (compression) is the primary characteristic and attribute in selecting materials for design developments. However, it is necessary to prioritize tension–compression fatigue tests for correct strength comparison under static and variable loads. The methodological difficulties associated with the need for the excitation of longitudinal vibrations in thin strip specimens with low stiffness limit the possibility of studying their fatigue strength under cyclic uniaxial tension– compression. The paper proposes a procedure for experimentally determining the fatigue strength of sheet materials under cyclic tension–compression under high-frequency loading. A special advantage of the procedure is the ability to ensure the proper stiffness of specimens without predeformation, which distorts the true experimental data inherent in the undeformed material. An algorithm was developed, and corresponding calculations were performed for a vibrating system, of which the specimen is a constituent part. The practical calculations are based on solving the problem of free longitudinal vibrations of a system of three dissimilar rods joined together at the free ends by common masses. Formulas for determining the rupture stress in specimens were obtained. Test trials of specimens of D16T and VT1-0 alloys confirmed the practical efficiency of the procedure. A resonant vibrating system was used, which was manufactured based on the results of the above theoretical calculations. In the design of this system, specimens with a cross-section of (0.5×5)×10–3 m had an active length of 48.2×10–3 m. The fatigue failure of specimens that occurred in the computational zone was controlled by the magnitude of the working stresses and the time of their occurrence. For example, a specimen of D16T alloy failed at a stress of 220 ×106 Pa after 8 ×106 loading cycles.

The effect of the impacting electrode shape on the stress-strain state of a welded plate made of AMg6 aluminum alloy after using the dynamic component of electrodynamic treatment is evaluated by mathematical modeling in the two-dimensional and axisymmetric formulations. The features and differences in creating and using the developed mathematical models are described. The distribution over the thickness of the plate of the values of the main parameters and components of the stressstrain state, in particular, the size of the zone of plastic strains and stresses, the depth and width of the dent in the plate interacting with the impacting electrode moving at a speed of 5 m/s, is determined. It has been established that the use of a cylindrical (axisymmetric) impactor with a rounded head in comparison with the flat elongated shape leads to the formation of an almost uniform distribution of both components of the stress state in the plate, σx and σy, as compressive stresses with values of up to –120 MPa, which potentially allow to effectively control residual welding stresses in the case of using the dynamic component of electrodynamic treatment.

The article investigates the structure, mechanical and electrical properties of spark plasma sintered metal-based Ti-Al-C system composite materials. The initial powder consisting of 85% titanium and 15% aluminum was treated in kerosene by high voltage electrical discharge. Such a powder treatment allowed the formation of carbides and MAX-phases that strengthened sintered composites by spark plasma sintering. The microstructure of Ti-Al-C samples was examined by optical and electron scanning microscopy. Vickers hardness measurement revealed high microhardness – approximately 500–550 HV and more, depending on the sintering temperature of the samples. X-ray diffraction was used to determine the phase composition of samples. The electrical properties of the Ti-Al-C composites were evaluated by measuring their resistivity.

The validity conditions for nonlinear problems of inelastic deformation mechanics, which consider the growth of the volume of nucleated pores in the material exposed to neutron irradiation, are investigated. The porosity analysis of the irradiated material is based on the Rice–Tracey–Huang (RTH) equations and Kachanov’s solution for a spherical cavity. The generalized equation combines the classical RTH equations and includes the modified Huang’s equation, in which an additional continuous function greater than zero is introduced, which depends on the stiffness of the stress state and has a nonnegative derivative. This modification of the classical Huang’s equation improves the properties of the governing equations of the irradiated porous material, which contributes to the weakening of the limitations of the initial data associated with the stiffness of the stress state. The RTH equations are considered to model the growth of the volume concentration of pores in a rigid-plastic material. For the analysis of porosity in an ideal elastic-plastic material, it is proposed to use the solution obtained by Kachanov for a spherical cavity. Applying Kachanov’s solution to the simulation of the pore concentration growth allows one to consider the radiation creep in the elastic region of the deformation diagram of the irradiated material in contrast to the classical RTH equations, in which the elastic region is not considered. Modern models of radiation swelling and radiation creep are used, considering the damaging dose, irradiation temperature, and the effect of stress state and accumulated irreversible deformation on the processes of swelling and creep of irradiated material. To analyze the behavior of irradiated porous material, radiation creep equations are used, in which irreversible deformations include instantaneous plastic, radiation swelling, radiation creep, and structural volume deformations that consider the concentration of pores in the material. The analysis of the properties of the governing equations allowed us to establish the conditions under which the dissipation power and the power developed by the additional stresses on the additional deformations caused by them do not decrease during the loading of the irradiated porous material. Based on the obtained energy inequalities that generalize Drucker’s postulate, the conditions are established that ensure the correctness of the governing equations of radiation creep, which consider the growth of the pore volume according to the generalized RTH equation and Kachanov’s solution for a spherical cavity. According to the results of the analysis, irradiation contributes to the growth of the pore volume in the material, and the limitation of the maximum values of the stiffness parameter of the stress state, taking into account the obtained a priori estimates, contributes to the stability and convergence of the computational processes for solving the boundary value problem.

This study aims to clarify the notch factor effect on the mechanical properties of carbon steel plates and the strain field distribution at the notch during the tensile process. To this end, tensile tests were conducted on 20, 45, and 60 steel notched plates of different sizes at 4 mm/min tensile speed, and the Johnson–Cook intrinsic structure model was used to calibrate the true stress–true strain relationship. The nodal strain and surface strain field distribution at notches were determined based on the digital image correlation (DIC) method, and the tensile process of 45 steel plates was simulated by Abaqus finite element method based on Johnson–Cook model to verify its accuracy. The deformation results of the three materials conformed to the Johnson–Cook model stress-strain law; the notch sensitivity of the materials increased and then decreased with the notch size, reaching the maximum at \(\uprho =\) 0.2 mm. The DIC method results agreed well with the simulated strains, mainly concentrated near the root of the notch in the \(\mathrm{x}\)- and \(\mathrm{y}\)-axis directions. The strains in the \(\mathrm{xy}\)-plane direction are roughly symmetrically distributed in a 45° shear shape and mainly concentrated at the edge of the notch.

The aim of this finite element stress analysis (FEA) study was to assess the effect of separated files (SF) that were broken at two levels (at apical 4 and 9 mm) on the biomechanics of premolars and to determine if removal techniques affect stresses. Six lower premolar teeth were screened on computerized microtomography (micro-CT), standard access cavities were prepared, working lengths were determined, and root canals were prepared (Protaper files, Protaper Universal, Dentsply, Switzerland). Notches were created on the final shaping-file F3 at points 4 and 9 mm from the file tips, inserted in the canals, and squeezed at the apical to break. The roots were rescreened, and SFs were removed by using a Masseran kit (MK; Micro Mega, France), ultrasonic tips (UT; Satelec, Acteon group, France), and the bypass (BP) technique. Final scans were obtained and converted into three-dimensional FEA models. The following conditions were then simulated: a) root-filled tooth with SF; b) root-filled tooth after removal of the SF by using MK, UT, or BP techniques. The models were loaded axially (from two directions) and vertically (300 N), and von Mises stresses were then analyzed. SFs increased the stresses within the root. Longer SFs cause higher stresses within the root and thus should be removed, while short SFs could be kept considering the other clinical factors. Removal via MK caused the highest stresses within the roots among the techniques used. Axial loading caused higher stresses at the cervical side, while the stresses moved toward the apical side under vertical loading. SFs increase the stresses within the root. Long SFs should be removed while short SFs can be left (considering other clinical factors that may affect the success of the treatment). Removing short SFs located at the apical side negatively affects the biomechanics of the teeth, and this effect is more dramatic with the MK technique.

This study is focused on designing and manufacturing punches and dies of cylindrical and polygon shapes to produce a polygon shape with eight edges via two methods: drawing and redrawing operations. In the first method, a polygon cup was formed from the nondeformed circular blank of 1008-AISI low-carbon steel. In the second method, a polygon cup was redrawn from the cylindrical shape formed from the nondeformed circular blank. In addition, finite element method was utilized by adding ANSYS software for modeling and analysis of drawing and redrawing processes. The aim of this research is to produce polygon shapes from nondeformed circular blanks and cups of cylinder shapes and to draw a comparison between the experimental work results and the finite element analysis. The comparison revealed that in the drawing process, the maximum punch load required to produce a polygon shape was recorded as 40.250 and 35.165 kN with the redrawing process. The maximum effective strain recorded was 0.4185 with the polygon shape produced by the redrawing process. The redrawing process is a convenient process to form intricate shapes (polygons).

It is shown that it is necessary to take into account biaxial loading and short cracks in crack resistance tests of specimens for a more accurate assessment of the residual life of nuclear reactor vessels. To implement this, a special design of small cross-shaped specimens with linear and semi-elliptical cracks and tooling for their biaxial bending loading on a uniaxial servohydraulic machine was developed. On the basis of a series of finite element calculations, dependences for calculating stress intensity factors and J-integral for a strip for three-point bending with a semi-elliptical crack and for linear and semi-elliptical cracks in a cross-shaped specimen during its biaxial bending tests were obtained. Using the obtained data, experimental data on the influence of biaxial loading on the fracture toughness characteristics of reactor vessel steels were specified and plotted on a graph of fracture toughness versus temperature. It is shown that the crack resistance of specimens with linear and semi-elliptical short cracks is greater than that obtained on standard specimens, and that the biaxial loading of cross-shaped specimens, taking into account the moment of crack initiation, reduces the crack resistance compared to the uniaxial loading of specimens with short cracks. To generalize the experimental data and build a model for predicting the effect of biaxial loading on the characteristics of crack resistance, it is necessary to perform additional experimental studies to obtain a statistically significant result.

This research aims to develop an RGO@ZnFe2O3 nanocomposite for enhanced photocatalytic activity under optimum conditions. The ZnFe2O3 nanoparticles were prepared by the hydrothermal method, and RGO was prepared by the modified Hummer method. The synthesized RGO@ZnFe2O3 nanocomposite was tested by XRD, FT-IR, UV, SEM, EDAX, and TEM techniques. The degradation effectiveness of RGO@ZnFe2O3 nanocomposites on crystal violet and rhodamine B dyes was assessed and found to outperform that of pure ZnFe2O3 nanoparticles.

Standard brick blocks were prepared using recycled aggregate (RCA) with different particle size ranges to fully use RCA produced by crushing waste concrete. In this experiment, vertical loads are applied to different loading surfaces of recycled concrete brick blocks, and the compressive strength and stress–strain curves of recycled concrete brick blocks prepared with two different particle sizes of RCA under different compression conditions are obtained. The relationship between the failure mode and the loading surface of the brick blocks produced by the two different particle sizes of RCA is analyzed. At the same time, the stress–strain curve of the compressive test of the recycled concrete brick block is verified by using the finite element software ABAQUS, and the results are fitted by the concrete compression constitutive equation. The results show that the 28d compressive strength performance of each loading surface of the recycled concrete brick block prepared by the RCA with a particle size range of 0–9.5 mm is better than that of the brick block prepared by the RCA with a particle size range of 0–4.75 mm. The failure modes of the two brick blocks under different compression conditions are analyzed. The ordinary concrete compression constitutive equation can fit the stress–strain curve of the compressive test of recycled concrete brick blocks, and the test results are similar to the calculation results of the finite element software ABAQUS, which provides a reference for the practical engineering application of recycled concrete brick blocks.